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Compound of Interest

Compound Name: CK2-IN-8

Cat. No.: B10812363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Casein Kinase 2 (CK2)
Casein Kinase 2 (CK2) is a highly conserved and ubiquitously expressed serine/threonine

protein kinase found in all eukaryotic cells[1]. It plays a crucial role in a wide array of cellular

processes, including cell cycle control, DNA repair, gene expression, and apoptosis

suppression[1][2][3]. CK2 is typically a tetrameric holoenzyme composed of two catalytic

subunits (α and/or α') and two regulatory β subunits[2]. Unlike many other kinases, CK2 is

constitutively active, meaning it does not require specific signaling events for its activation. Due

to its anti-apoptotic functions and its role in cell proliferation, elevated CK2 activity is often

associated with tumorigenesis, making it a significant target for cancer therapy.

CK2-IN-8: A Small Molecule Inhibitor of CK2
CK2-IN-8 is a small molecule inhibitor of Casein Kinase 2. As an inhibitor, it provides a valuable

tool for studying the physiological and pathological roles of CK2. By blocking the activity of

CK2, researchers can investigate its downstream signaling pathways and assess the

therapeutic potential of CK2 inhibition in various diseases, particularly cancer. The effective use

of CK2-IN-8 in experimental settings begins with the accurate and consistent preparation of

stock solutions.

Physicochemical Properties of CK2-IN-8
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Proper handling and storage of CK2-IN-8 are essential for maintaining its stability and activity.

The following table summarizes its key quantitative properties.

Property Value Notes

Molecular Weight 268.36 g/mol
Essential for accurate molar

concentration calculations.

Purity >98% (Typical)

High purity is recommended

for reliable and reproducible

results.

Appearance White to off-white solid
Visual confirmation of the

compound's state.

IC₅₀ >33 μM
Concentration for 50%

inhibition of CK2 activity.

Recommended Solvent Dimethyl Sulfoxide (DMSO)

DMSO is a common and

effective solvent for many

small molecule inhibitors.

Storage Conditions

Powder: -20°C for up to 3

years. In Solvent: -80°C for up

to 6 months.

Protect from light and moisture

to ensure long-term stability.

Experimental Protocol: Preparation of a 10 mM CK2-
IN-8 Stock Solution
This protocol provides a detailed methodology for preparing a 10 mM stock solution of CK2-IN-
8 in DMSO.

Materials and Equipment
CK2-IN-8 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Calibrated analytical balance
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Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, low-retention pipette tips

Vortex mixer

Optional: Sonicator or water bath (37°C)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Calculation of Mass
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM CK2-IN-8:

Mass (mg) = 10 mM × 1 mL × 268.36 g/mol

Mass (mg) = 2.6836 mg

Step-by-Step Procedure
Preparation: Before starting, allow the vial of CK2-IN-8 powder to equilibrate to room

temperature to prevent condensation.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully and accurately weigh the calculated mass (e.g., 2.68 mg) of the CK2-IN-8 powder

into the tube.

Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the powder. For a 10 mM stock solution from 2.68 mg of CK2-IN-8, this would be

1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be observed.
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Gentle Heating (Optional): If the compound does not dissolve completely, gentle warming in

a 37°C water bath or brief sonication may be necessary. Always check for temperature

sensitivity before heating.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name (CK2-IN-8), concentration (10

mM), solvent (DMSO), and the date of preparation.

Storage: Store the aliquots at -80°C for long-term storage, protected from light.

Working Dilutions
When preparing working solutions for cell-based assays, it is best to perform serial dilutions

in DMSO first before adding the final diluted sample to your aqueous buffer or cell culture

medium to prevent precipitation.

Ensure the final concentration of DMSO in the assay is kept low (typically below 0.5%) to

avoid solvent-induced toxicity to cells. Always include a vehicle control (medium with the

same final DMSO concentration) in your experiments.
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Caption: CK2 signaling pathway and point of inhibition by CK2-IN-8.
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Caption: Experimental workflow for CK2-IN-8 stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10812363?utm_src=pdf-body-img
https://www.benchchem.com/product/b10812363?utm_src=pdf-body
https://www.benchchem.com/product/b10812363?utm_src=pdf-body-img
https://www.benchchem.com/product/b10812363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10812363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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